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Compound of Interest

Compound Name:
4,6-Dichloro-2-ethyl-5-

nitropyrimidine

Cat. No.: B1593986 Get Quote

4,6-Dichloro-2-ethyl-5-nitropyrimidine is a highly functionalized heterocyclic compound,

pivotal as an intermediate in the synthesis of a variety of biologically active molecules,

particularly in the pharmaceutical and agrochemical sectors.[1] Its structure, characterized by a

pyrimidine core substituted with two reactive chlorine atoms, an electron-withdrawing nitro

group, and an ethyl group, makes it a versatile building block for creating more complex

molecular architectures.[1] However, the very features that impart its synthetic utility also

necessitate a rigorous and well-informed approach to its handling and safety. This guide

provides a comprehensive framework for the safe utilization of 4,6-Dichloro-2-ethyl-5-
nitropyrimidine, grounded in an understanding of its chemical properties and potential

hazards.

Hazard Identification and Risk Assessment: A
Proactive Approach
A thorough understanding of the potential hazards associated with 4,6-Dichloro-2-ethyl-5-
nitropyrimidine is the cornerstone of its safe handling. The presence of chloro and nitro

groups on the pyrimidine ring suggests that this compound is likely to be a potent irritant and

potentially harmful.

1.1. Toxicological Profile and GHS Classification
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While specific toxicological data for 4,6-Dichloro-2-ethyl-5-nitropyrimidine is not extensively

published, data from structurally similar compounds, such as other chlorinated nitropyrimidines,

provides a strong basis for hazard assessment. The primary routes of exposure are inhalation,

skin contact, eye contact, and ingestion.[2]

GHS Hazard Classification Summary for Similar Chlorinated Nitropyrimidines

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 1B/2

H314/H315: Causes severe

skin burns and eye damage /

Causes skin irritation[2][3][4][5]

[6]

Serious Eye Damage/Eye

Irritation
Category 1/2A

H318/H319: Causes serious

eye damage / Causes serious

eye irritation[3][4][5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2][3][6]

Note: This table is a synthesis of data for closely related compounds and should be considered

a conservative guide for 4,6-Dichloro-2-ethyl-5-nitropyrimidine.

The causality behind these hazards lies in the chemical reactivity of the molecule. The chlorine

atoms are good leaving groups, making the compound susceptible to nucleophilic attack. This

reactivity can lead to covalent modification of biological macromolecules like proteins and DNA,

resulting in cellular damage. The nitro group enhances the electrophilic nature of the pyrimidine

ring, further increasing its reactivity.

Engineering Controls and Personal Protective
Equipment (PPE): A Multi-layered Defense
To mitigate the risks associated with handling 4,6-Dichloro-2-ethyl-5-nitropyrimidine, a

combination of engineering controls and appropriate personal protective equipment is
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essential.

2.1. Engineering Controls

Fume Hood: All manipulations of 4,6-Dichloro-2-ethyl-5-nitropyrimidine, including

weighing, transferring, and preparing solutions, must be conducted in a properly functioning

chemical fume hood.[2][6][7] This is critical to prevent the inhalation of any dust or vapors

and to contain any potential spills.

Ventilation: Ensure adequate general laboratory ventilation to maintain low background

levels of any airborne contaminants.[8]

2.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles that provide a complete seal around the

eyes are mandatory.[2][8][9] In situations with a higher risk of splashing, a face shield should

be worn in addition to goggles.[8]

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn at

all times.[2][9] It is crucial to inspect gloves for any signs of degradation or perforation before

use and to change them frequently, especially after direct contact with the compound.

Protective Clothing: A flame-resistant lab coat, fully buttoned, is required to protect against

skin contact.[2][9] For larger scale operations, a chemical-resistant apron may be necessary.

Respiratory Protection: For situations where engineering controls may not be sufficient to

maintain exposure below acceptable limits, such as during a large spill cleanup, a NIOSH-

approved respirator with appropriate cartridges for organic vapors and particulates should be

used.[9][10]

Safe Handling and Experimental Protocols: A Step-
by-Step Guide
Adherence to a strict protocol for handling 4,6-Dichloro-2-ethyl-5-nitropyrimidine is crucial

for ensuring the safety of laboratory personnel.

3.1. Weighing and Transferring
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Preparation: Before handling the compound, ensure that the fume hood is clean and

uncluttered, and all necessary equipment (spatulas, weighing paper, secondary containers)

is readily available.

Aliquotting: If possible, use pre-weighed aliquots to minimize the need for repeated handling

of the stock container.

Weighing: Tare the balance with the weighing vessel inside the fume hood. Carefully transfer

the desired amount of the solid compound using a clean spatula. Avoid generating dust.[9]

Closure: Immediately and securely close the primary container after dispensing the material.

Cleaning: Decontaminate the spatula and any other utensils used with an appropriate

solvent (e.g., ethanol) in the fume hood.

3.2. Solution Preparation

Solvent Selection: Choose an appropriate solvent based on the experimental requirements.

Be aware of any potential incompatibilities.

Dissolution: In the fume hood, add the solvent to the vessel containing the weighed 4,6-
Dichloro-2-ethyl-5-nitropyrimidine. Use a magnetic stirrer or gentle swirling to facilitate

dissolution.

Transfer: If the solution needs to be transferred to another vessel, do so carefully to avoid

splashing.

Storage and Transport: Maintaining Compound
Integrity and Safety
Proper storage is essential for maintaining the stability of 4,6-Dichloro-2-ethyl-5-
nitropyrimidine and preventing accidental exposure.

4.1. Storage Conditions

Container: Store the compound in its original, tightly sealed container.[2][7][8]
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Location: Keep the container in a cool, dry, and well-ventilated area, away from direct

sunlight and sources of ignition.[2][7][8][11] A designated and clearly labeled cabinet for

reactive or toxic chemicals is recommended.

Segregation: Store 4,6-Dichloro-2-ethyl-5-nitropyrimidine away from incompatible

materials, particularly strong oxidizing agents.[2]

Temperature: Some suppliers recommend storage at 0-8 °C for optimal stability.[1]

4.2. Intra-laboratory Transport

When moving the compound between laboratories, use a secondary container that is robust

and leak-proof to prevent spills in case the primary container is dropped or broken.

Emergency Procedures: Rapid and Effective
Response
In the event of an emergency, a calm and well-rehearsed response is critical to minimize harm.

5.1. Spill Response

The procedure for cleaning up a spill of 4,6-Dichloro-2-ethyl-5-nitropyrimidine depends on

the size of the spill.

For a Minor Spill (a few grams):

Alert: Notify personnel in the immediate area of the spill.[12]

Isolate: Restrict access to the area.

PPE: Don the appropriate PPE, including a respirator if necessary.[13]

Contain: Cover the spill with an inert absorbent material such as vermiculite, sand, or a

commercial chemical absorbent.[4][12]

Collect: Carefully sweep or scoop the absorbed material into a labeled, sealable container

for hazardous waste.[6][9][12][13]
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Decontaminate: Clean the spill area with soap and water, collecting the cleaning materials

for hazardous waste disposal.[12][14]

Report: Inform your supervisor of the incident.[12]

For a Major Spill (large quantity or outside of a fume hood):

Evacuate: Immediately evacuate the area and alert others to do the same.[15]

Isolate: Close the doors to the affected area to contain any vapors.[15]

Call for Help: Contact your institution's emergency response team or the local fire

department.[15] Provide them with the name of the chemical, the approximate amount

spilled, and the location.

First Aid: Attend to any personnel who may have been exposed.

5.2. First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4][5][6] Seek immediate medical

attention.[4][5]

Skin Contact: Immediately remove all contaminated clothing.[4][5] Wash the affected skin

area thoroughly with soap and water for at least 15 minutes.[4][16] Seek medical attention if

irritation persists.[9]

Inhalation: Move the affected person to fresh air.[5][6][9] If they are not breathing, provide

artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4][5] If the person is conscious, rinse their mouth with

water and give them a glass of water to drink.[5][9] Seek immediate medical attention.[4][5]

Waste Disposal: Responsible Stewardship
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All waste containing 4,6-Dichloro-2-ethyl-5-nitropyrimidine, including unused product,

contaminated absorbent materials, and empty containers, must be disposed of as hazardous

waste.

Disposal Protocol:

Collection: Collect all hazardous waste in a clearly labeled, leak-proof, and compatible

container.[4][7][9]

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name.

Storage: Store the waste container in a designated satellite accumulation area.

Disposal: Follow your institution's and local regulations for the disposal of hazardous

chemical waste.[2][6] Do not dispose of this chemical down the drain or in the regular trash.

[4][7]

Visualizations
Safe Handling Workflow for 4,6-Dichloro-2-ethyl-5-nitropyrimidine
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Caption: A flowchart illustrating the key steps for the safe handling of 4,6-Dichloro-2-ethyl-5-
nitropyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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